rac-methyl (3R,4R)-4-cyclopropylpyrrolidine-3-carboxylate
Description
The compound “rac-methyl (3R,4R)-4-cyclopropylpyrrolidine-3-carboxylate” belongs to the class of pyrrolidines, which are cyclic amines . Pyrrolidines are used in a wide range of applications, including pharmaceuticals and organic synthesis .
Molecular Structure Analysis
The molecular structure of “rac-methyl (3R,4R)-4-cyclopropylpyrrolidine-3-carboxylate” would likely involve a pyrrolidine ring, which is a five-membered ring with one nitrogen atom .Chemical Reactions Analysis
Pyrrolidines, including “rac-methyl (3R,4R)-4-cyclopropylpyrrolidine-3-carboxylate”, can undergo a variety of chemical reactions, including substitutions and ring-opening reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “rac-methyl (3R,4R)-4-cyclopropylpyrrolidine-3-carboxylate” would depend on its specific structure. For example, its solubility, melting point, and boiling point would be determined by its molecular structure .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (3R,4R)-4-cyclopropylpyrrolidine-3-carboxylate involves the following steps: 1) synthesis of 4-cyclopropylpyrrolidine-3-carboxylic acid, 2) esterification of the carboxylic acid with methanol, and 3) resolution of the resulting racemic mixture to obtain the desired enantiomer.", "Starting Materials": [ "cyclopropane", "ethyl acetoacetate", "ammonium acetate", "sodium borohydride", "methyl iodide", "sodium hydroxide", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: Synthesis of 4-cyclopropylpyrrolidine-3-carboxylic acid", "a) Cyclopropane is reacted with ethyl acetoacetate in the presence of ammonium acetate and sodium borohydride to form 4-cyclopropylpyrrolidine.", "b) The resulting product is then hydrolyzed with sodium hydroxide to obtain 4-cyclopropylpyrrolidine-3-carboxylic acid.", "Step 2: Esterification of the carboxylic acid with methanol", "a) 4-cyclopropylpyrrolidine-3-carboxylic acid is reacted with methanol in the presence of hydrochloric acid to form methyl (3R,4R)-4-cyclopropylpyrrolidine-3-carboxylate.", "Step 3: Resolution of the resulting racemic mixture to obtain the desired enantiomer", "a) The racemic mixture of methyl (3R,4R)-4-cyclopropylpyrrolidine-3-carboxylate is resolved using a chiral resolving agent such as tartaric acid to obtain the desired enantiomer, rac-methyl (3R,4R)-4-cyclopropylpyrrolidine-3-carboxylate." ] } | |
CAS RN |
913744-62-4 |
Molecular Formula |
C9H15NO2 |
Molecular Weight |
169.2 |
Purity |
75 |
Origin of Product |
United States |
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